Cas no 32469-03-7 ([2,2'-Bithiophene]-5-carboxylicacid, 5'-nitro-)

[2,2'-Bithiophene]-5-carboxylicacid, 5'-nitro- structure
32469-03-7 structure
Product Name:[2,2'-Bithiophene]-5-carboxylicacid, 5'-nitro-
CAS No:32469-03-7
MF:C9H5NO4S2
MW:255.27029967308
CID:293644
PubChem ID:4655014
Update Time:2025-04-19

[2,2'-Bithiophene]-5-carboxylicacid, 5'-nitro- Chemical and Physical Properties

Names and Identifiers

    • [2,2'-Bithiophene]-5-carboxylicacid, 5'-nitro-
    • 5-(5-Chlorothiophen-2-yl)-furan-2-carboxylic acid
    • 5-(5-Nitrothiophen-2-yl)-furan-2-carboxylic acid
    • 5-Carboxy-5'-nitro-2,2'-bithiophen
    • 5-Carboxy-5'-nitro-2,2'-dithienyl
    • 5'-nitro-[2,2']bithiophenyl-5-carboxylic acid
    • 5-Nitro-bi-2,2'-thiophenyl-5'-carbonsaeure
    • 5'-Nitro-[2,2'-bithiophene]-5-carboxylicacid
    • 5-carboxy-5'-nitro-2,2'-bithiophene
    • 32469-03-7
    • 5'-Nitro-[2,2'-bithiophene]-5-carboxylic acid
    • Inchi: 1S/C9H5NO4S2/c11-9(12)7-2-1-5(15-7)6-3-4-8(16-6)10(13)14/h1-4H,(H,11,12)
    • InChI Key: JYEWNVNJFAEGRV-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC=C1C1=CC=C([N+](=O)[O-])S1

Computed Properties

  • Exact Mass: 227.96500
  • Monoisotopic Mass: 254.966
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 140A^2

Experimental Properties

  • PSA: 78.68000
  • LogP: 3.35970

[2,2'-Bithiophene]-5-carboxylicacid, 5'-nitro- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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